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Compound of Interest

Compound Name: Luteolin 7-glucuronide

Cat. No.: B191770

FOR IMMEDIATE RELEASE

Wuhan, China — November 25, 2025 — This technical guide provides an in-depth overview of
Luteolin 7-glucuronide, a flavonoid with significant anti-inflammatory and antioxidant
properties. This document is intended for researchers, scientists, and drug development
professionals interested in the therapeutic potential of this natural compound.

Core Compound Specifications

Luteolin 7-glucuronide, a flavone glycoside, is a subject of growing interest in
pharmacological research.[1] Key identifiers and properties are summarized below.
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Property Value Source(s)
CAS Number 29741-10-4 [21[3][41[5]
Molecular Formula C21H18012

Molecular Weight 462.36 g/mol

Luteolin-7-O-glucuronide,
Alternate Names Luteolin 7-O-beta-D-

glucuronopyranoside

Physical Description Yellow powder

DMSO, Pyridine, Methanol,

Solubility Ethanol
ano

Biological Activity and Mechanism of Action

Luteolin 7-glucuronide exhibits potent anti-inflammatory and antioxidant activities. Its primary
mechanism of action involves the modulation of key signaling pathways in response to
inflammatory stimuli, such as lipopolysaccharide (LPS).

Anti-inflammatory Effects

In macrophage cell lines such as RAW 264.7, Luteolin 7-glucuronide has been shown to
inhibit the production of pro-inflammatory mediators. This is achieved through the
downregulation of the Nuclear Factor-kappa B (NF-kB) signaling pathway. Specifically, it
inhibits the degradation of IkBa, preventing the nuclear translocation of the p65 subunit of NF-
KB. This, in turn, suppresses the expression of inflammatory enzymes like inducible nitric oxide
synthase (iNOS) and cyclooxygenase-2 (COX-2), and pro-inflammatory cytokines including
Interleukin-6 (IL-6), Interleukin-1(3 (IL-1), and Tumor Necrosis Factor-alpha (TNF-q).

Antioxidant Effects

The antioxidant properties of Luteolin 7-glucuronide are mediated through the activation of
the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. By promoting the
nuclear translocation of Nrf2, it enhances the expression of antioxidant enzymes such as heme
oxygenase-1 (HO-1).
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Caption: Signaling pathways modulated by Luteolin 7-glucuronide.

Experimental Protocols

This section details the methodologies for key experiments to evaluate the bioactivity of
Luteolin 7-glucuronide.

Cell Culture and Treatment

The murine macrophage cell line RAW 264.7 is a standard model for in vitro inflammation
studies.

e Cell Culture: RAW 264.7 cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM)
supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin. Cells are
maintained at 37°C in a humidified atmosphere with 5% CO-.
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e LPS Stimulation: To induce an inflammatory response, RAW 264.7 cells are stimulated with
lipopolysaccharide (LPS). A typical concentration used is 1 pg/mL.

e Luteolin 7-glucuronide Treatment: Cells are pre-treated with varying concentrations of
Luteolin 7-glucuronide for a specified period (e.g., 2 hours) before LPS stimulation.

Nitric Oxide (NO) Production Assay (Griess Assay)

This assay measures the accumulation of nitrite, a stable metabolite of NO, in the cell culture
supernatant.

o Sample Collection: After treatment with Luteolin 7-glucuronide and/or LPS, collect the cell
culture supernatant.

o Griess Reagent Preparation: The Griess reagent is a mixture of 1% sulfanilamide in 5%
phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water.

e Reaction: Mix equal volumes of the cell supernatant and the Griess reagent.
 Incubation: Incubate the mixture at room temperature for 10-15 minutes, protected from light.

o Measurement: Measure the absorbance at 540 nm using a microplate reader. The
concentration of nitrite is determined from a sodium nitrite standard curve.
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Caption: Workflow for the Griess assay to measure nitric oxide production.
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Western Blot Analysis

This technique is used to detect the protein levels of key components in the NF-kB and Nrf2

signaling pathways.

Protein Extraction: Lyse the treated cells and quantify the protein concentration.

SDS-PAGE: Separate the protein lysates by sodium dodecyl-sulfate polyacrylamide gel
electrophoresis.

Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in Tris-
buffered saline with Tween 20) to prevent non-specific antibody binding.

Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the
target proteins (e.g., phospho-p65, iINOS, COX-2, Nrf2, HO-1, and a loading control like (3-
actin).

Secondary Antibody Incubation: Incubate with a horseradish peroxidase (HRP)-conjugated
secondary antibody.

Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL)
detection system.

Quantitative Real-Time PCR (qRT-PCR)

gRT-PCR is employed to measure the mRNA expression levels of inflammatory genes.

RNA Extraction: Isolate total RNA from the treated cells.

cDNA Synthesis: Reverse transcribe the RNA into complementary DNA (cDNA).

PCR Amplification: Perform real-time PCR using gene-specific primers for iINOS, COX-2,
TNF-qa, IL-6, IL-1[3, and a housekeeping gene (e.g., GAPDH or [3-actin) for normalization.

Data Analysis: Analyze the relative gene expression using the AACt method.
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DPPH Radical Scavenging Assay

This assay assesses the free radical scavenging activity of Luteolin 7-glucuronide.

DPPH Solution: Prepare a solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

e Reaction Mixture: Mix the DPPH solution with various concentrations of Luteolin 7-
glucuronide.

 Incubation: Incubate the mixture in the dark at room temperature for a specified time (e.g.,
30 minutes).

e Measurement: Measure the absorbance of the solution at 517 nm. A decrease in absorbance
indicates radical scavenging activity.

« Calculation: The percentage of radical scavenging activity is calculated relative to a control
without the antioxidant.

Conclusion

Luteolin 7-glucuronide demonstrates significant potential as a therapeutic agent due to its
potent anti-inflammatory and antioxidant properties. The experimental protocols outlined in this
guide provide a framework for researchers to further investigate its mechanisms of action and
explore its applications in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Luteolin 7-glucuronide: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b191770#luteolin-7-glucuronide-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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